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Compound of Interest

Compound Name: MES hemisodium salt

Cat. No.: B568281 Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in troubleshooting and preventing MES (2-(N-

morpholino)ethanesulfonic acid) buffer precipitation issues during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is MES buffer and what is its effective pH range?

A1: MES is a zwitterionic buffer, one of the "Good's" buffers, widely used in biochemistry and

molecular biology.[1] Its chemical structure contains a morpholine ring and an ethanesulfonic

acid group.[1] The effective buffering range for MES is pH 5.5 to 6.7, with its pKa being

approximately 6.15 at 25°C.[1][2]

Q2: I observed a precipitate in my MES buffer after storing it in the refrigerator. What could be

the cause?

A2: Precipitation of MES buffer upon refrigeration is a common issue and can be attributed to a

few factors:

Temperature-dependent solubility: The solubility of MES buffer decreases at lower

temperatures. A solution prepared at room temperature and close to its saturation point may

precipitate when cooled.
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pH of the buffer: The free acid form of MES is less soluble than its sodium salt. If the pH of

your buffer is on the acidic side of its pKa (around 6.15), the equilibrium will favor the less

soluble free acid form, increasing the likelihood of precipitation at lower temperatures.[3]

High concentration: Preparing MES buffer at a concentration that exceeds its solubility limit

at the storage temperature will inevitably lead to precipitation.

Q3: Can the quality of the MES powder affect its solubility and lead to precipitation?

A3: Yes, the quality of the MES powder is crucial. High-quality MES should be highly pure and

readily dissolve in water.[2] Inferior quality MES may contain impurities that can reduce its

solubility and contribute to precipitation.[2] One known potential contaminant in commercial

MES is oligo(vinylsulfonic acid) (OVS), a polyanionic substance that can interfere with

experiments involving RNA-binding proteins.

Q4: Does MES buffer interact with metal ions to form precipitates?

A4: MES is known for its weak metal-binding capacity.[1] It shows negligible binding to Cu(II)

and only weakly binds to Ca(II), Mg(II), and Mn(II).[1] This property makes it a suitable buffer

for experiments involving these metal ions, as it is unlikely to form precipitates through

chelation under typical experimental conditions.

Q5: Can the presence of organic solvents in my experiment cause MES buffer to precipitate?

A5: Yes, MES has limited solubility in most organic solvents such as methanol, ethanol, and

acetone.[2] If your experimental protocol involves the addition of organic solvents to an

aqueous MES buffer, it can significantly reduce the solubility of MES and cause it to precipitate.

[2]

Data Presentation
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Temperature (°C) MES Free Acid ( g/100 mL)
MES Sodium Salt ( g/100
mL)

0 ~12.7 (as 0.65 M)[4]
Significantly higher than free

acid

20 ~18.5[5] 33.5[6]

25 >6[2] Very soluble

Note: The solubility of MES sodium salt is considerably higher than that of the MES free acid.

Data for MES sodium salt at all listed temperatures was not readily available in a comparable

format.

Experimental Protocols
Protocol 1: Preparation of 0.1 M MES Buffer (pH 6.1)
Materials:

MES free acid (M.W. 195.24 g/mol )

Sodium Hydroxide (NaOH) solution (e.g., 1 M)

High-purity water (e.g., deionized or distilled)

Calibrated pH meter

Magnetic stirrer and stir bar

Volumetric flask (1 L)

Procedure:

Weigh out 19.52 g of MES free acid.

Add the MES powder to a beaker containing approximately 800 mL of high-purity water.

Place the beaker on a magnetic stirrer and stir until the MES is completely dissolved.
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Slowly add the NaOH solution while monitoring the pH with a calibrated pH meter.

Continue adding NaOH dropwise until the pH reaches 6.1.

Transfer the solution to a 1 L volumetric flask.

Add high-purity water to bring the final volume to 1 L.

If required, sterilize the buffer by filtering it through a 0.22 µm filter. Do not autoclave, as this

can cause the buffer to turn yellow.[7]

Store the buffer at 4°C in a tightly sealed container.[8]

Protocol 2: Qualitative Test for Gross Contamination
This simple protocol can help to quickly assess the quality of your MES powder.

Materials:

MES powder

High-purity water

Acetone

Two test tubes

Procedure:

Weigh 5 g of MES powder and add it to 100 mL of high-purity water in a beaker.

Stir and observe the dissolution. High-quality MES should dissolve quickly and form a clear

solution.[2]

Take a small aliquot of the dissolved MES solution and place it in a test tube.

To this test tube, add an equal volume of acetone.
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Observe the solution. High-quality MES should not produce a significant precipitate upon the

addition of acetone.[2] The formation of a noticeable precipitate may indicate the presence of

impurities.

Troubleshooting Guides
Troubleshooting Precipitate Formation in MES Buffer
This guide will help you identify the cause of precipitation in your MES buffer and provide

solutions.
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Precipitate Observed in MES Buffer

Was the buffer stored at a low temperature (e.g., 4°C)?

Is the buffer concentration high (e.g., >0.5 M)?

Yes No

Cause: Low temperature reduces MES solubility.

Yes

What is the pH of the buffer?

Yes No

Cause: Concentration exceeds solubility limit.

Yes

Were organic solvents added to the buffer?

pH < 6.0 pH >= 6.0

Cause: Low pH favors less soluble free acid form.

pH < 6.0

Cause: Organic solvent reduces MES solubility.

Yes

Solution: Warm the buffer to room temperature to redissolve. Prepare fresh buffer if issue persists.

Solution: Prepare a more dilute buffer stock. Dilute before use.

Solution: Adjust pH to be closer to or above the pKa (6.15) to increase the proportion of the more soluble salt form.

Solution: Prepare the final mixture with the organic solvent at the time of use. Consider using a lower MES concentration.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for MES buffer precipitation.

Experimental Workflow for Preparing and Validating
MES Buffer
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This workflow outlines the steps for preparing a reliable MES buffer solution for your

experiments.

Start: Need MES Buffer Calculate required mass of MES for desired concentration and volume Dissolve MES powder in ~80% of the final volume of high-purity water Adjust pH with NaOH while monitoring with a calibrated pH meter Bring to final volume in a volumetric flask Filter-sterilize through a 0.22 µm filter (optional) Store at 4°C in a labeled, airtight container End: MES Buffer Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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